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Compound of Interest

Compound Name: Fmoc-D-Phe(4-1)-OH

Cat. No.: B557884

An In-depth Technical Guide to the Storage and Handling of Fmoc-D-Phe(4-1)-OH Powder

This guide provides comprehensive information for researchers, scientists, and drug
development professionals on the proper storage and handling of Fmoc-D-Phe(4-1)-OH
powder. Adherence to these guidelines is crucial for maintaining the integrity, and stability of the
compound, and ensuring laboratory safety.

Compound Information

Fmoc-D-Phe(4-1)-OH, or N-a-Fmoc-4-iodo-D-phenylalanine, is an amino acid derivative
commonly utilized in solid-phase peptide synthesis (SPPS). The presence of an iodine atom on
the phenylalanine ring offers unique properties for the synthesis of peptides with specific
functionalities, including those for targeted drug delivery and diagnostic imaging.

Physical and Chemical Properties:
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Property Value

Appearance White to light yellow or off-white solid/powder.[1]
[2]

Molecular Formula C24H20INO4

Molecular Weight 513.32 g/mol

CAS Number 205526-29-0[2]

Purity Typically =97.0% to =99% (HPLC)[2]

Melting Point 173 - 177 °C[2]

Optical Rotation [0]2>_ D =+21 +1° (c=1 in DMF)[2]

Storage Conditions

Proper storage of Fmoc-D-Phe(4-1)-OH is essential to prevent degradation and maintain its
chemical purity over time. The recommended storage conditions vary for the compound in its
solid powder form versus when it is in a solvent.

Recommended Storage Conditions:

Form Storage Temperature Shelf Life
Powder -20°C 3 years[1]
4°C (or 2-8°C) 2 years[1]

In Solvent -80°C 6 months[1]
-20°C 1 month[1]

It is crucial to store the compound in a tightly sealed container to protect it from moisture and
light.

Handling and Safety Precautions
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Standard laboratory safety protocols should be strictly followed when handling Fmoc-D-Phe(4-
1)-OH powder. This includes the use of appropriate personal protective equipment (PPE) to
minimize exposure and risk.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves.

Respiratory Protection: Type N95 (US) or equivalent respirator for handling the powder.

Skin and Body Protection: Laboratory coat.

General Handling Guidelines:

Avoid inhalation of the powder.

Prevent contact with skin and eyes.

Handle the compound in a well-ventilated area, preferably in a fume hood.

Wash hands thoroughly after handling.
Experimental Protocols
Protocol for Preparing a Stock Solution of Fmoc-D-Phe(4-1)-OH

This protocol outlines the steps for dissolving Fmoc-D-Phe(4-1)-OH powder to prepare a stock
solution for use in further applications, such as solid-phase peptide synthesis.

Materials:
e Fmoc-D-Phe(4-1)-OH powder
e High-purity, amine-free N,N-Dimethylformamide (DMF)

o \ortex mixer
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o Appropriate glassware (e.g., volumetric flask)

e Pipettes

Procedure:

o Preparation: Ensure all glassware is clean and dry. Work in a chemical fume hood.
e Weighing: Accurately weigh the desired amount of Fmoc-D-Phe(4-1)-OH powder.

e Solvent Addition: Add the calculated volume of DMF to the glassware containing the powder
to achieve the desired concentration.

» Dissolution: Gently swirl the mixture. If necessary, use a vortex mixer at a low setting to aid
dissolution. Avoid vigorous shaking to prevent the introduction of air.

o Storage: Once fully dissolved, the stock solution should be stored at -80°C for up to 6
months or -20°C for up to 1 month in a tightly sealed container.[1]

Workflow and Process Visualization

The following diagrams illustrate the key workflows for handling and utilizing Fmoc-D-Phe(4-1)-
OH.
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Caption: General workflow for handling Fmoc-D-Phe(4-1)-OH powder.
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Caption: Decision tree for storing Fmoc-D-Phe(4-1)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b557884#storing-and-handling-fmoc-d-phe-4-i-oh-
powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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